Cas no 901021-45-2 (6,8-difluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 6,8-difluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 901021-45-2
• MF: C₂₂H₁₂F₃N₃
• MW: 375.345994949341
• CID: 6045119
• PubChem ID: 20852679
• Update Time: 2025-06-10

6,8-difluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 6,8-difluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline
• 6,8-difluoro-3-(4-fluorophenyl)-1-phenylpyrazolo[4,3-c]quinoline
• F3407-1415
• AKOS001795546
• 6,8-difluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline
• 901021-45-2

• Inchi： 1S/C22H12F3N3/c23-14-8-6-13(7-9-14)20-18-12-26-21-17(10-15(24)11-19(21)25)22(18)28(27-20)16-4-2-1-3-5-16/h1-12H
• InChI Key： AIXKVZORJHTYGQ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1N=CC1C(C3C=CC(=CC=3)F)=NN(C3C=CC=CC=3)C=12)F

Computed Properties

• Exact Mass: 375.09833188g/mol
• Monoisotopic Mass: 375.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 6,8-difluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline

Recent Advances in the Study of 6,8-Difluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS: 901021-45-2)

In recent years, the compound 6,8-difluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS: 901021-45-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This pyrazoloquinoline derivative has shown promising potential in various therapeutic applications, particularly in oncology and neurology. The unique structural features of this compound, including its fluorinated aromatic rings and pyrazoloquinoline core, contribute to its biological activity and pharmacological properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 6,8-difluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic fluorination to achieve higher efficiency. The compound's structural characterization has been confirmed through NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring its chemical identity and stability. These advancements in synthesis and characterization have facilitated further exploration of its biological activities.

One of the most notable findings in recent research is the compound's potent inhibitory activity against specific kinase targets involved in cancer cell proliferation. In vitro studies have demonstrated that 6,8-difluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline effectively inhibits the activity of kinases such as PI3K and mTOR, which are critical for tumor growth and survival. Additionally, the compound has shown selectivity for cancer cells over normal cells, suggesting a favorable therapeutic window. These findings highlight its potential as a lead compound for the development of novel anticancer agents.

Beyond its applications in oncology, recent studies have explored the neuroprotective effects of this compound. Preliminary data indicate that it may modulate neurotransmitter systems and protect neuronal cells from oxidative stress, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. However, further in vivo studies are needed to validate these effects and elucidate the underlying mechanisms. The compound's ability to cross the blood-brain barrier, as suggested by pharmacokinetic studies, adds to its potential as a central nervous system (CNS) therapeutic.

In conclusion, 6,8-difluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS: 901021-45-2) represents a versatile and promising molecule in the field of chemical biology and medicinal chemistry. Its dual potential in oncology and neurology, coupled with advancements in its synthesis and characterization, underscores its significance as a subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and conducting preclinical trials to assess its safety and efficacy. This compound holds the promise of contributing to the development of innovative therapies for complex diseases.